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Compound of Interest

Compound Name: Sodium iodide I 131

Cat. No.: B1214201 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

radioactive materials is paramount. This guide provides essential safety and logistical

information for working with Sodium Iodide I-131, a crucial component in various research and

therapeutic applications. Adherence to these protocols is critical to minimize radiation exposure

and prevent contamination.

Personal Protective Equipment (PPE)
When handling Sodium Iodide I-131, a comprehensive array of personal protective equipment

is mandatory to ensure personal safety and prevent the spread of radioactive contamination.
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PPE Component Specification Purpose

Gloves
Two pairs of disposable,

impervious gloves.[1][2][3]

To prevent skin contact and

absorption of radioactive

material. The outer pair should

be changed frequently,

especially if contamination is

suspected.[1]

Lab Coat
Standard laboratory coat.[2][4]

[5]

To protect personal clothing

from contamination.

Eye Protection
Safety glasses or goggles.[4]

[5][6]

To shield the eyes from

splashes of radioactive

solutions.

Dosimetry Badges Body and ring badges.[5]

To monitor and record

radiation dose received by the

handler.

Respiratory Protection

Personal respirator with a

radionuclide cartridge or a

Self-Contained Breathing

Apparatus (SCBA).[6]

Required in situations with a

risk of inhaling volatile I-131,

such as during a spill.[6]

Shoe Covers Disposable shoe covers.[7]

To prevent the spread of

contamination outside of the

designated work area.

Operational and Disposal Plans
Safe operational practices and proper waste disposal are critical to maintaining a safe

laboratory environment when working with I-131.

Operational Protocols:

All work involving Sodium Iodide I-131 must be conducted in designated and properly equipped

areas to minimize exposure and prevent the release of radioactive material.
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Activity Level Handling Environment

> 1.0 mCi (open bench) Thyroid bioassay required.[2]

> 10 mCi (in exhaust hood) Thyroid bioassay required.[2]

> 2 MBq (spill or skin contamination)
Immediate contact with Radiation Safety and

subsequent thyroid monitoring is necessary.[1]

> 200 MBq and < 20,000 MBq All work must be performed in a glovebox.[1]

Work should always be performed in a fume hood with a charcoal filter to capture any volatile

iodine.[4] It is also recommended to work over plastic-backed absorbent paper to contain any

potential spills.[5]

Disposal Plan:

Radioactive waste must be segregated and disposed of according to strict protocols to prevent

environmental contamination and exposure to the public.
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Waste Type Disposal Procedure

Solid Waste

(e.g., gloves, absorbent paper, contaminated

vials) - Place in a designated, labeled, and

shielded radioactive waste container.[7][8] -

Waste from therapy patients may require

storage for decay before disposal with regular

trash, after being monitored to ensure it has

reached background radiation levels.[8][9]

Liquid Waste

- Generally, pouring measurable quantities of

radioactive material down the drain is not

permitted.[5] - For patients treated with I-131,

bodily fluids are a primary source of

contamination. Toilets should be flushed twice

after use.[3][10] - In a laboratory setting, liquid

waste should be collected in a designated,

labeled, and shielded container for decay-in-

storage or professional disposal.

Sharps
(e.g., needles, pipettes) - Place in a designated

sharps container for radioactive waste.

Emergency Procedures: Responding to a Sodium
Iodide I-131 Spill
In the event of a spill, a swift and organized response is crucial to contain the contamination

and ensure the safety of all personnel. The following workflow outlines the necessary steps for

managing a radioactive spill.
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Immediate Actions

Assessment

Minor Spill Response Major Spill Response

Personnel Decontamination

SPILL OCCURS

Notify persons in the area.

Confine the spill: Cover with absorbent paper.

Prevent Spread: Limit movement of personnel.

Assess Severity: Minor vs. Major Spill.Remove contaminated clothing.

Clean up using disposable gloves and absorbent paper.

Minor

CLEAR THE AREA: Evacuate all non-essential personnel.

Major

Place contaminated materials in a labeled radioactive waste bag.

Survey the area, hands, and shoes for contamination.

Report the incident to the Radiation Safety Officer (RSO).

DO NOT attempt to clean up.

SHIELD the source if possible without further contamination.

SECURE THE AREA: Lock or secure the room to prevent entry.

CALL FOR HELP: Notify the RSO immediately.

Flush contaminated skin with lukewarm water and mild soap.

Click to download full resolution via product page

Caption: Workflow for responding to a radioactive spill.
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Personnel Decontamination:

If personal contamination occurs, immediate action is required:

Remove any contaminated clothing.

Flush the affected skin area with lukewarm water and a mild soap.[11]

If contamination persists, inducing perspiration by covering the area with plastic may help,

followed by another washing.[11]

All incidents of personal contamination must be reported to the Radiation Safety Officer.

By strictly adhering to these safety protocols, researchers and scientists can confidently and

safely work with Sodium Iodide I-131, advancing scientific knowledge while ensuring the well-

being of themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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